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Compound of Interest

Compound Name: acid chrome blue K

Cat. No.: B15129148

An In-Depth Technical Guide to Acid Chrome Blue K

Introduction

Acid Chrome Blue K, a di-ortho-hydroxy-azo color developer, is a versatile chemical
compound primarily utilized as a metal indicator in analytical chemistry and molecular
diagnostics. This guide provides a comprehensive overview of its properties, core applications,
and detailed experimental protocols tailored for researchers, scientists, and drug development
professionals.

CAS Number: 3270-25-5[1][2]
Molecular Formula: Ci6HaN2Nas012S3[2][3]

Physicochemical Properties

Acid Chrome Blue K is a reddish-brown or dark red powder.[1] Its key properties are
summarized in the table below.
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Property Value References
Molecular Weight 586.4 g/mol

Appearance Brownish red powder

Solubility Soluble in water and ethanol.

Storage Room Temperature

trisodium;4,5-dihydroxy-3-[(2-
hydroxy-5-

IUPAC Name Y Y )
sulfonatophenyl)diazenyl]napht

halene-2,7-disulfonate

Core Applications
Complexometric Titrations

Acid Chrome Blue K is widely employed as a complexometric indicator for the quantitative
determination of various metal ions, including calcium, magnesium, lead, and zinc. In alkaline
solutions (pH 8-13), it exhibits a blue color. When it forms a complex with metal ions, the
solution turns rose-red. During a titration with a chelating agent like EDTA, the titrant
sequesters the metal ions from the indicator complex. At the endpoint, when all metal ions are
complexed by the titrant, the solution reverts to its original blue color, signaling the completion
of the reaction. For enhanced endpoint visibility, it is often used in combination with Naphthol
Green B, known as the "K-B mixed indicator".

This protocol outlines the steps for determining the total concentration of calcium and
magnesium ions in a solution using Acid Chrome Blue K as an indicator.

o Sample Preparation: Take a known volume (e.g., 0.2-3 mL) of the sample solution to be
tested.

o Neutralization: Neutralize the sample solution by adding sodium hydroxide solution dropwise.

» Buffering: Add 50-200 mL of a glycine-sodium hydroxide buffer solution with a pH of 10.
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Indicator Addition: Add 0.5-2 g of the Acid Chrome Blue K - Naphthol Green B mixed
indicator. The solution should turn a rose-red color in the presence of Ca2* and Mg2* ions.

Titration: Titrate the solution with a standardized EDTA (ethylenediaminetetraacetic acid)
solution.

Endpoint Determination: The endpoint is reached when the solution color changes from rose-
red to blue-green. Record the volume of EDTA solution used.

Calculation: Calculate the total concentration of calcium and magnesium ions based on the
stoichiometry of the reaction with EDTA.
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Complexometric Titration Workflow
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Caption: Workflow of complexometric titration using Acid Chrome Blue K.
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Loop-mediated Isothermal Amplification (LAMP)

Acid Chrome Blue K serves as a novel metal indicator for the visual detection of amplification
in LAMP reactions. The principle relies on the change in the concentration of magnesium ions
(Mg?*) during the amplification process. LAMP reactions require a high concentration of Mg2+
for the activity of DNA polymerase. As DNA amplification proceeds, pyrophosphate ions are
generated, which react with Mg2* to form a white precipitate of magnesium pyrophosphate.
This leads to a decrease in the concentration of free Mg2* in the solution. Acid Chrome Blue
K, which is red in the presence of a high concentration of Mg?*, turns blue as the Mg2*
concentration decreases. This color change provides a clear visual indication of a positive
amplification reaction.

This protocol describes a general procedure for a LAMP reaction with visual endpoint
detection.

» Reaction Setup: Prepare the LAMP reaction mixture on ice. A typical 25 pL reaction mixture
includes:

[e]

10X Isothermal Amplification Buffer

o 10 mM dNTPs

o 100 mM MgSOa

o LAMP Primer Mix (FIP, BIP, F3, B3, and optional Loop primers)
o Bst DNA polymerase

o Acid Chrome Blue K indicator

o Template DNA

o Nuclease-free water to a final volume of 25 uL

 Incubation: Incubate the reaction mixture at a constant temperature (typically 60-65°C) for
30-60 minutes.

¢ Visual Detection: After incubation, observe the color of the reaction mixture.
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o Positive Reaction: A blue color indicates successful DNA amplification.

o Negative Reaction: The solution will remain red, indicating no amplification.

LAMP Detection with Acid Chrome Blue K
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Caption: Principle of LAMP detection using Acid Chrome Blue K.
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Other Applications

o Wastewater Treatment: Acid Chrome Blue K has been investigated for its use as an
oxidizing agent in the treatment of wastewater.

o Chemiluminescence Reactions: It can be used to produce a chemiluminescence reaction, for
instance, by adding nitrite ions to a solution of potassium dichromate and human serum.

o Protein Assays: The Rayleigh light scattering of Acid Chrome Blue K is significantly
enhanced by proteins, a principle that has been used to develop a sensitive method for
protein assays in aqueous solutions.

Logical Relationship of Indicator Function

The function of Acid Chrome Blue K as an indicator in both complexometric titrations and
LAMP, while occurring in different contexts, is fundamentally based on its interaction with metal
ions, specifically the change in the concentration of free metal ions in the solution.
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Caption: The core principle of Acid Chrome Blue K as an indicator.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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